1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acid
Overview
Description
1-(Difluoromethyl)-3-oxocyclobutane-1-carboxylic acid, also known as 1-difluoromethyl-3-oxocyclobutane-1-carboxylic acid, is a cyclic carboxylic acid with a molecular formula of C4H5F2O3. It is an important organic compound used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. 1-difluoromethyl-3-oxocyclobutane-1-carboxylic acid is an important intermediate in the synthesis of a variety of compounds, including fluorinated compounds and heterocyclic compounds.
Mechanism of Action
1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acidthyl-3-oxocyclobutane-1-carboxylic acid is an important intermediate in the synthesis of a variety of compounds. In the presence of a catalytic amount of hydrochloric acid, 1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acidthyl-3-oxocyclobutane-1-carboxylic acid can be formed through the reaction of 1-bromo-3-oxocyclobutane-1-carboxylic acid with aqueous sodium fluoride.
Biochemical and Physiological Effects
1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acidthyl-3-oxocyclobutane-1-carboxylic acid is an important intermediate in the synthesis of a variety of compounds. It has been used in the synthesis of various drugs, agrochemicals, and other industrial chemicals. It has also been used as a starting material in the synthesis of heterocyclic compounds, such as isoxazoles and thiazoles. In addition, 1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acidthyl-3-oxocyclobutane-1-carboxylic acid has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and has been shown to have anti-inflammatory and analgesic effects. It has also been found to have antioxidant activity and to modulate the activity of the central nervous system.
Advantages and Limitations for Lab Experiments
1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acidthyl-3-oxocyclobutane-1-carboxylic acid is a useful intermediate in the synthesis of a variety of compounds. It is relatively easy to synthesize in the laboratory and is relatively stable. However, it is also sensitive to heat and light and should be stored in a cool, dark place.
Future Directions
1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acidthyl-3-oxocyclobutane-1-carboxylic acid has a variety of potential applications. It could be used to synthesize new compounds with potential pharmaceutical applications, such as drugs for the treatment of cancer, inflammation, and infection. It could also be used to synthesize agrochemicals and other industrial chemicals. Furthermore, it could be used to further explore its biochemical and physiological effects, such as its anti-inflammatory and analgesic effects, its antioxidant activity, and its ability to modulate the activity of the central nervous system.
Synthesis Methods
1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acidthyl-3-oxocyclobutane-1-carboxylic acid can be synthesized through the reaction of 1-bromo-3-oxocyclobutane-1-carboxylic acid with aqueous sodium fluoride. The reaction is carried out in the presence of a catalytic amount of hydrochloric acid, and the reaction yields 1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acidthyl-3-oxocyclobutane-1-carboxylic acid as the major product.
Scientific Research Applications
1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acidthyl-3-oxocyclobutane-1-carboxylic acid is an important intermediate in the synthesis of a variety of compounds, including fluorinated compounds and heterocyclic compounds. It has been used in the synthesis of various drugs, agrochemicals, and other industrial chemicals. It has also been used as a starting material in the synthesis of heterocyclic compounds, such as isoxazoles and thiazoles.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,2-difluoroethylamine", "ethyl acetoacetate", "sodium hydride", "dichloromethane", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 2,2-difluoroethylamine in the presence of sodium hydride in dry dichloromethane to form 1-(difluoromethyl)-3-oxocyclobutane.", "Step 2: The resulting product is then hydrolyzed with hydrochloric acid to form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is then neutralized with sodium hydroxide and extracted with diethyl ether.", "Step 4: The organic layer is washed with water and dried over sodium bicarbonate.", "Step 5: The solvent is removed under reduced pressure to yield the final product, 1-(difluoromethyl)-3-oxocyclobutane-1-carboxylic acid." ] } | |
CAS RN |
2228641-38-9 |
Molecular Formula |
C6H6F2O3 |
Molecular Weight |
164.1 |
Purity |
95 |
Origin of Product |
United States |
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